Cas no 30925-18-9 ((S)-2-(tert-Butoxycarbonylamino)succinic acid benzyl ester)

(S)-2-(tert-Butoxycarbonylamino)succinic acid benzyl ester Properties

Names and Identifiers

• Boc-L-Aspartic acid 1-benzyl ester
• Boc-Asp-OBzl
• N-a-BOC-L-Asp-OBzl
• N-(tert-Butoxycarbonyl)-L-aspartic acid α-benzyl ester
• N-Boc-L-aspartic acid 1-benzyl ester
• 1-Benzyl N-(tert-Butoxycarbonyl)-L-aspartate
• (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-oxo-4-phenylmethoxybutanoic acid
• Boc‐L‐Aspartic acid 1‐benzyl ester
• Boc-L-aspartic acid α-benzyl ester
• Boc-L-Asp-OBzl
• (3S)-3-benzyloxycarbonyl-3-t-butoxycarbonylaminopropanoic acid
• (S)-3-[(tert-butoxy)carbonylamino]-3-(benzyloxycarbonyl)propanoic acid
• 1,1-dimethylethoxycarbonyl-(L)-aspartic acid benzyl ester
• Boc-Asp.Obzl
• Boc-L-aspartic acid a-benzyl ester
• Boc-Tyr-OH
• N-(tert-Butoxycarbonyl)-L-aspartic Acid 1-Benzyl Ester
• t-butoxycarbonyl-L-aspartic acid benzyl e
• 1-Benzyl N-Boc-L-aspartate
• N-tert-Butoxycarbonyl-L-aspartic acid 1-benzyl ester
• (S)-2-(tert-Butoxycarbonylamino)succinic acid benzyl ester
• (3S)-4-(benzyloxy)-3-{[(tert-butoxy)carbonyl]amino}-4-oxobutanoic acid
• Boc-L-Asp(H)-OBn
• (3S)-3-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-4-oxo-4-[(phenylmethyl)oxy]butanoic acid
• AS-12266
• DTXSID90426912
• (S)-4-(benzyloxy)-3-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid
• LDRWTKQWSXGSTM-LBPRGKRZSA-N
• EN300-96887
• (3S)-4-benzyloxy-3-(tert-butoxycarbonylamino)-4-oxo-butanoic acid;Boc-Asp-OBzl
• (S)-2-tert-butoxycarbonylamino-succinic acid 1-benzyl ester
• 30925-18-9
• Boc-L-aspartic acid 1-benzyl ester
• (s)-4-(benzyloxy)-3-(tert-butoxycarbonylamino)-4-oxobutanoic acid
• BOC-L-ASPARTIC ACID ALPHA-BENZYL ESTER
• A820657
• N-alpha-t-Butyloxycarbonyl-L-aspartic acid alpha-benZyl ester (Boc-L-Asp-OBZl)
• 2(S)-tert-butoxycarbonylaminosuccinic acid 1-benzyl ester
• (2S)-2-tert-Butoxycarbonylamino-succinic acid 1-benzyl ester
• PD197312
• J-300071
• Boc-Asp-OBzl, >=98.0% (TLC)
• MFCD00065563
• M03269
• Boc-aspartic acid benzyl ester
• HY-Y0028
• SCHEMBL1093029
• AKOS015924100
• N-(t-butoxycarbonyl)-L-aspartic acid 1-benzyl ester
• CS-B1295
• B2408
• Q-101795
• (2S)-2-tert-butoxycarbonylamino-succinic acid-1-benzyl ester
• Boc-Asp-OBzl,98%
• (S)-2-(tert-Butoxycarbonylamino)succinic acid benzyl ester; N-(tert-Butoxycarbonyl)aspartic acid 1-benzyl ester
• (3S)-4-(benzyloxy)-3-[(tert-butoxycarbonyl)amino]-4-oxobutanoic acid
• +Expand

• MDL： MFCD00065563
• InChIKey： LDRWTKQWSXGSTM-LBPRGKRZSA-N
• Inchi： 1S/C16H21NO6/c1-16(2,3)23-15(21)17-12(9-13(18)19)14(20)22-10-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,17,21)(H,18,19)/t12-/m0/s1
• SMILES： CC(C)(OC(N[C@H](C(OCC1=CC=CC=C1)=O)CC(O)=O)=O)C
• BRN： 2481680

Computed Properties

• Exact Mass: 323.136887g/mol
• Surface Charge: 0
• XLogP3: 1.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 323.136887g/mol
• Monoisotopic Mass: 323.136887g/mol
• Topological Polar Surface Area: 102Ų
• Heavy Atom Count: 23
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.48870
• PSA: 101.93000
• Refractive Index: -22.6 ° (C=1, MeOH)
• Boiling Point: 504.3±50.0 °C at 760 mmHg
• Melting Point: 97.0 to 101.0 deg-C
• Flash Point: 258.8±30.1 °C
• Solubility: Soluble in dichloromethane
• Color/Form: powder
• Solubility: Not determined
• Specific Rotation: -24° (c=1, in MeOH)
• Density: 1.2190

(S)-2-(tert-Butoxycarbonylamino)succinic acid benzyl ester Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C
• Signal Word：Warning

(S)-2-(tert-Butoxycarbonylamino)succinic acid benzyl ester Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters